1-Chloro-7-methylisoquinoline

Specification

• CAS No.: 24188-80-5
• Molecular Formula: C10H8ClN
• Molecular Weight: 177.63 g/mol
• IUPAC Name: 1-chloro-7-methylisoquinoline
• Standard InChI: InChI=1S/C10H8ClN/c1-7-2-3-8-4-5-12-10(11)9(8)6-7/h2-6H,1H3
• Standard InChI Key: FBQJSTRRHBTMMQ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)C=CN=C2Cl
• Canonical SMILES: CC1=CC2=C(C=C1)C=CN=C2Cl

Introduction

1-Chloro-7-methylisoquinoline is a heterocyclic organic compound belonging to the isoquinoline family. Its chemical structure consists of a fused bicyclic system containing a nitrogen atom, with a chlorine atom at the 1-position and a methyl group at the 7-position. The compound's molecular formula is C10H8ClN, and its molecular weight is approximately 177.63 g/mol.

Availability and Handling

1-Chloro-7-methylisoquinoline was previously available from suppliers like Sigma-Aldrich, although it is currently discontinued. Handling and storage of such compounds require careful consideration due to potential hazards associated with organic chemicals.

Data Table: Basic Information on 1-Chloro-7-methylisoquinoline

Property	Value
Molecular Formula	C10H8ClN
Molecular Weight	177.63 g/mol
CAS Number	24188-80-5
Linear Formula	C10H8ClN

Future Research Directions

Future research could focus on developing efficient synthesis methods for 1-Chloro-7-methylisoquinoline and exploring its potential biological activities, particularly in areas like anticancer and antimalarial drug development. Additionally, studying the structure-activity relationships of its derivatives could provide insights into designing compounds with enhanced therapeutic properties.